Cas no 663194-13-6 (2-tert-butyl-4,6-dichloro-5-methylpyrimidine)

• Product Name: 2-tert-butyl-4,6-dichloro-5-methylpyrimidine
• CAS No: 663194-13-6
• MF: C₉H₁₂Cl₂N₂
• MW: 219.110980033875
• CID: 3521397
• PubChem ID: 824660
• Update Time: 2025-07-21

2-tert-butyl-4,6-dichloro-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 4,6-DICHLORO-2-(1,1-DIMETHYLETHYL)-5-METHYL-
• 2-tert-butyl-4,6-dichloro-5-methylpyrimidine
• 2-(tert-butyl)-4,6-dichloro-5-methylpyrimidine
• EN300-111248
• DA-03798
• DACAJEXZIFEQLJ-UHFFFAOYSA-N
• 2-tert-butyl-4,6-dichloro-5-methyl-pyrimidine
• CS-0454665
• 663194-13-6
• AC-907/34127027
• SCHEMBL275921
• AKOS012922937

• Inchi： 1S/C9H12Cl2N2/c1-5-6(10)12-8(9(2,3)4)13-7(5)11/h1-4H3
• InChI Key： DACAJEXZIFEQLJ-UHFFFAOYSA-N
• SMILES： N1C(Cl)=C(C)C(=NC=1C(C)(C)C)Cl

Computed Properties

• Exact Mass: 218.0377538Da
• Monoisotopic Mass: 218.0377538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-tert-butyl-4,6-dichloro-5-methylpyrimidine

Introduction to 2-tert-butyl-4,6-dichloro-5-methylpyrimidine (CAS No. 663194-13-6) in Modern Chemical Research

2-tert-butyl-4,6-dichloro-5-methylpyrimidine, identified by the chemical abstracts service number 663194-13-6, is a significant compound in the realm of pharmaceutical and agrochemical synthesis. This heterocyclic aromatic compound features a pyrimidine core substituted with a tert-butyl group at the 2-position, two chloro groups at the 4 and 6 positions, and a methyl group at the 5-position. Such structural motifs make it a versatile intermediate in the development of various biologically active molecules.

The compound's unique structural configuration imparts distinct reactivity patterns, making it particularly valuable in medicinal chemistry. The presence of electron-withdrawing chloro substituents enhances electrophilic aromatic substitution reactions, while the bulky tert-butyl group influences steric and electronic properties, facilitating selective functionalization. These attributes have positioned 2-tert-butyl-4,6-dichloro-5-methylpyrimidine as a building block in synthesizing novel therapeutic agents.

In recent years, there has been growing interest in leveraging pyrimidine derivatives for their pharmaceutical applications. Pyrimidines are fundamental scaffolds in nucleoside analogs, which play a crucial role in antiviral and anticancer therapies. The compound under discussion shares structural similarities with several known drugs, suggesting its potential utility in drug discovery programs. For instance, modifications of the pyrimidine ring have led to compounds with inhibitory activity against kinases and other enzymes involved in disease pathways.

One of the most compelling aspects of 2-tert-butyl-4,6-dichloro-5-methylpyrimidine is its role in generating libraries of diverse molecules for high-throughput screening. The compound's reactivity allows for easy introduction of additional functional groups, enabling chemists to explore a wide spectrum of biological activities. Recent studies have demonstrated its use in synthesizing inhibitors targeting bacterial DNA gyrase, an enzyme essential for bacterial replication. The chloro and methyl substituents provide handles for further derivatization, while the tert-butyl group ensures stability under various reaction conditions.

The agrochemical sector has also benefited from derivatives of this compound. Pyrimidine-based herbicides and fungicides are widely used due to their efficacy and selectivity. Researchers have reported that incorporating structural elements similar to 2-tert-butyl-4,6-dichloro-5-methylpyrimidine into agrochemical formulations enhances their bioactivity against resistant strains of pests. This underscores the compound's importance not only in pharmaceuticals but also in sustainable agriculture.

The synthesis of 2-tert-butyl-4,6-dichloro-5-methylpyrimidine typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can access high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to streamline the process, making it more efficient and scalable.

In conclusion, 2-tert-butyl-4,6-dichloro-5-methylpyrimidine (CAS No. 663194-13-6) represents a valuable intermediate with broad applications in chemical research. Its structural features enable diverse functionalization strategies, making it indispensable in drug discovery and agrochemical development. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand further, reinforcing its significance in modern chemical science.